molecular formula C13H17N3O B138584 1-Phenyl-1,3,8-triazaspiro[4.5]decan-4-one CAS No. 1021-25-6

1-Phenyl-1,3,8-triazaspiro[4.5]decan-4-one

Cat. No. B138584
CAS RN: 1021-25-6
M. Wt: 231.29 g/mol
InChI Key: HTQWGIHCFPWKAS-UHFFFAOYSA-N
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Description

Synthesis and Characterization

The synthesis of 1-Phenyl-1,3,8-triazaspiro[4.5]decan-4-one derivatives has been explored in various contexts, with a focus on their potential biological activity. For instance, pseudopeptides containing 1,3,8-triazaspiro[4.5]decan-4-one-3-acetic acids were synthesized to replace certain sections of peptide bradykinin B2 receptor antagonists, showing that a significant portion of the peptide antagonist can be replaced with a nonpeptide molecule . Another study synthesized a series of 8-[3-[bis(4-fluorophenyl)amino]propyl]-1-phenyl-1,3,8-triazaspiro[4.5]decan-4-ones, examining the effects of substituents on the phenyl moiety and the N-3 nitrogen atom, which influenced the behavioral activity and neurological side effects . Additionally, derivatives of this compound were synthesized as orphanin FQ receptor agonists, with the most interesting compound tested for anxiolytic-like properties in vivo .

Molecular Structure Analysis

The molecular structure of this compound derivatives has been characterized using various spectroscopic techniques. For example, the crystal structure of a derivative with anti-leukemic activity was characterized by FT-IR, 1H-NMR, 13C-NMR, X-Ray, and HRMS spectral analysis . This detailed structural analysis is crucial for understanding the compound's interactions with biological targets and for guiding the design of new derivatives with improved activity and selectivity.

Chemical Reactions Analysis

The chemical reactivity of this compound derivatives has been explored in the context of their potential as drug candidates. The introduction of various substituents has been shown to affect the biological activity and selectivity of these compounds. For instance, the installation of a privileged structure in the synthesis of phospholipase D (PLD) inhibitors resulted in nanomolar potency and selectivity for PLD2 over PLD1 . This indicates that the chemical reactivity of the triazaspirodecanone core can be finely tuned to achieve desired biological effects.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound derivatives are closely related to their pharmacological profiles. For example, a novel class of GlyT1 inhibitors based on the diazaspiropiperidine scaffold showed excellent selectivity and improved metabolic stability, highlighting the importance of the basicity of the piperidine nitrogen and its relationship to hERG affinity . Furthermore, the antiviral activity of 1-thia-4-azaspiro[4.5]decan-3-one derivatives against human coronavirus was discovered, with the most active compound demonstrating an EC50 value of 5.5 µM, comparable to known inhibitors . These findings underscore the significance of the physicochemical characteristics of these compounds in their therapeutic potential.

properties

IUPAC Name

1-phenyl-1,3,8-triazaspiro[4.5]decan-4-one
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H17N3O/c17-12-13(6-8-14-9-7-13)16(10-15-12)11-4-2-1-3-5-11/h1-5,14H,6-10H2,(H,15,17)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

HTQWGIHCFPWKAS-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CNCCC12C(=O)NCN2C3=CC=CC=C3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H17N3O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID00144635
Record name Spirodecanone
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Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

231.29 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

1021-25-6
Record name 1-Phenyl-1,3,8-triazaspiro[4.5]decan-4-one
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URL https://commonchemistry.cas.org/detail?cas_rn=1021-25-6
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Record name Spirodecanone
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Record name 1021-25-6
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Record name Spirodecanone
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Record name 1-phenyl-1,3,8-triazaspiro(4,5)decan-4-one
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Synthesis routes and methods I

Procedure details

8-(N-benzyl-N-methyl-amino)-4-morpholino-2-(1-phenyl-1,3,8-triazaspiro [4,5]decan-4-on-8-yl)-pyrimido[5,4-d]pyrimidine From 2-chloro-8-(N-benzyl-N-methyl-amino)-4-morpholino-pyrimido[5,4-d]pyrimidine and 1-phenyl-1,3,8-triazaspiro[4,5]decan-4-one Yield: 47% of theory, Melting point: 203°-205° C. C31H35N9O2 (565.68)
Name
8-(N-benzyl-N-methyl-amino)-4-morpholino-2-(1-phenyl-1,3,8-triazaspiro [4,5]decan-4-on-8-yl)-pyrimido[5,4-d]pyrimidine
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
2-chloro-8-(N-benzyl-N-methyl-amino)-4-morpholino-pyrimido[5,4-d]pyrimidine
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

Synthesis routes and methods II

Procedure details

Name
CN(Cc1ccccc1)c1ncnc2c(N3CCOCC3)nc(N3CCC4(CC3)C(=O)NCN4c3ccccc3)nc12
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
CN(Cc1ccccc1)c1ncnc2c(N3CCOCC3)nc(Cl)nc12
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
1-Phenyl-1,3,8-triazaspiro[4.5]decan-4-one
Reactant of Route 2
1-Phenyl-1,3,8-triazaspiro[4.5]decan-4-one
Reactant of Route 3
1-Phenyl-1,3,8-triazaspiro[4.5]decan-4-one
Reactant of Route 4
1-Phenyl-1,3,8-triazaspiro[4.5]decan-4-one
Reactant of Route 5
1-Phenyl-1,3,8-triazaspiro[4.5]decan-4-one
Reactant of Route 6
1-Phenyl-1,3,8-triazaspiro[4.5]decan-4-one

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